N-(4-acetylphenyl)-3-(4-methoxyphenyl)acrylamide

• IUPAC Name: (E)-N-(4-acetylphenyl)-3-(4-methoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C18H17NO3/c1-13(20)15-6-8-16(9-7-15)19-18(21)12-5-14-3-10-17(22-2)11-4-14/h3-12H,1-2H3,(H,19,21)/b12-5+
• InChI Key: MBKPDRZYUKCXAE-LFYBBSHMSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)C=CC2=CC=C(C=C2)OC
• Isomeric SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)/C=C/C2=CC=C(C=C2)OC
• Molecular Formula: C18H17NO3
• Molecular Weight: 295.3 g/mol

Description

N-(4-acetylphenyl)-3-(4-methoxyphenyl)acrylamide, also known as AMPP, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments, and future directions.

Mechanism of Action

The mechanism of action of N-(4-acetylphenyl)-3-(4-methoxyphenyl)acrylamide is not yet fully understood. However, it has been suggested that the compound may act by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators such as prostaglandins.
Biochemical and Physiological Effects
Studies have shown that this compound exhibits anti-inflammatory and analgesic effects in animal models. The compound has been shown to reduce the production of inflammatory mediators such as prostaglandins and leukotrienes. Additionally, this compound has been shown to reduce pain sensitivity in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(4-acetylphenyl)-3-(4-methoxyphenyl)acrylamide in lab experiments is its ability to exhibit anti-inflammatory and analgesic effects, which makes it a potential candidate for the development of new pain-relieving drugs. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to administer in lab experiments.

Future Directions

There are several future directions for the scientific research of N-(4-acetylphenyl)-3-(4-methoxyphenyl)acrylamide. One of the areas of interest is in the development of new pain-relieving drugs. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in other fields such as cancer research and drug delivery systems.
Conclusion
In conclusion, this compound is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. The compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments, and future directions. Further studies are needed to fully understand the potential of this compound in different fields and to develop new drugs and pharmaceuticals.

Synthesis Methods

N-(4-acetylphenyl)-3-(4-methoxyphenyl)acrylamide can be synthesized using different methods, one of which is the Knoevenagel condensation reaction. This reaction involves the reaction of the aldehyde group of 4-methoxybenzaldehyde with the active methylene group of acetylacetone in the presence of a base catalyst. The resulting intermediate is then reacted with acryloyl chloride to form the final product, this compound.

Scientific Research Applications

N-(4-acetylphenyl)-3-(4-methoxyphenyl)acrylamide has been the subject of scientific research due to its potential applications in various fields. One of the areas of interest is in the development of new drugs and pharmaceuticals. This compound has been shown to exhibit anti-inflammatory and analgesic effects, which makes it a potential candidate for the development of new pain-relieving drugs.